Cas no 29542-62-9 (2,2'-Bi(Tricyclo3.3.1.1~3,7~Decane))

• Product Name: 2,2'-Bi(Tricyclo3.3.1.1~3,7~Decane)
• CAS No: 29542-62-9
• MF: C₂₀H₃₀
• MW: 270.452206134796
• MDL: MFCD00181028
• CID: 286003
• PubChem ID: 141487
• Update Time: 2025-07-09

2,2'-Bi(Tricyclo3.3.1.1~3,7~Decane) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bitricyclo[3.3.1.13,7]decane
• 2,2'-Biadamantane
• 2,2'-Bi(tricyclo[3.3.1.1~3,7~]decane)
• A819955
• 2,2-Biadamantane
• 2,2'-diadamantane
• 2,2'-Bi(tricyclo[3.3.1.1(3,7)]decane)
• DTXSID20183728
• AKOS015959752
• FFLXOPFAPWKULC-UHFFFAOYSA-N
• 29542-62-9
• MFCD00181028
• 2,2'-Bi(adamantane)
• 2-(2-adamantyl)adamantane
• LS-04997
• (2,2')BIADAMANTANYL
• 2,2'-Bi(Tricyclo3.3.1.1~3,7~Decane)

• MDL： MFCD00181028
• Inchi： 1S/C20H30/c1-11-3-15-5-12(1)6-16(4-11)19(15)20-17-7-13-2-14(9-17)10-18(20)8-13/h11-20H,1-10H2
• InChI Key： FFLXOPFAPWKULC-UHFFFAOYSA-N
• SMILES： C1(C2CC3CC(C2)CC1C3)C1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 270.2349
• Monoisotopic Mass: 270.234751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.9

Experimental Properties

• Density: 1.07
• Boiling Point: 371.8 °C at 760 mmHg
• Flash Point: 160.1 °C
• Refractive Index: 1.566
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons

Additional information on 2,2'-Bi(Tricyclo3.3.1.1~3,7~Decane)

Recent Advances in the Study of 2,2'-Bi(Tricyclo[3.3.1.1~3,7~]Decane) (CAS: 29542-62-9): A Comprehensive Research Brief

The compound 2,2'-Bi(tricyclo[3.3.1.1~3,7~]decane), with the CAS number 29542-62-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its rigid adamantane-like framework, has demonstrated promising potential in various applications, including drug delivery, material science, and medicinal chemistry. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, properties, and emerging applications.

Recent studies have focused on the synthesis and functionalization of 2,2'-Bi(tricyclo[3.3.1.1~3,7~]decane) to enhance its utility in biomedical applications. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, achieving higher yields and purity compared to traditional methods. The study emphasized the importance of the compound's rigid structure in stabilizing drug-receptor interactions, making it a valuable scaffold for drug design.

In the realm of drug delivery, researchers have explored the use of 2,2'-Bi(tricyclo[3.3.1.1~3,7~]decane) as a carrier for hydrophobic drugs. A 2024 paper in Advanced Drug Delivery Reviews reported that the compound's lipophilic nature and stability under physiological conditions make it an ideal candidate for encapsulating and delivering poorly soluble therapeutics. The study demonstrated enhanced bioavailability and controlled release of anticancer drugs when conjugated with this scaffold.

Another significant advancement involves the compound's role in material science. A recent publication in ACS Applied Materials & Interfaces highlighted its incorporation into polymer matrices to improve mechanical strength and thermal stability. The researchers attributed these enhancements to the compound's ability to form strong intermolecular interactions, suggesting its potential in developing high-performance materials for medical devices.

Despite these promising developments, challenges remain in the large-scale production and functionalization of 2,2'-Bi(tricyclo[3.3.1.1~3,7~]decane). Future research directions, as outlined in a 2024 review in Chemical Reviews, include optimizing synthetic pathways, exploring its biocompatibility, and expanding its applications in targeted therapy and diagnostics. The compound's unique properties position it as a versatile tool in the ongoing advancement of chemical biology and pharmaceutical sciences.